Cas no 87082-26-6 (2,4-Pentadien-1-one, 1-(3-nitrophenyl)-5-phenyl-)

• Product name: 2,4-Pentadien-1-one, 1-(3-nitrophenyl)-5-phenyl-
• CAS No: 87082-26-6
• MF: C₁₇H₁₃NO₃
• MW: 279.29002
• CID: 659525
• PubChem ID: 53749861

2,4-Pentadien-1-one, 1-(3-nitrophenyl)-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentadien-1-one, 1-(3-nitrophenyl)-5-phenyl-
• 1-(3-nitrophenyl)-5-phenylpenta-2,4-dien-1-one
• DTXSID20706395
• DAIJPOQUZMFSOB-UHFFFAOYSA-N
• 87082-26-6
• 1-(3-nitrophenyl)-5-phenyl-2,4-pentadien-1-one

• Inchi： InChI=1S/C17H13NO3/c19-17(15-10-6-11-16(13-15)18(20)21)12-5-4-9-14-7-2-1-3-8-14/h1-13H
• InChI Key： DAIJPOQUZMFSOB-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C=CC=CC(=O)C2=CC(=CC=C2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 279.08954328g/mol
• Monoisotopic Mass: 279.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 4.2
• Topological Polar Surface Area: 62.9Ų